Cas no 158526-53-5 (1-(4-CHLOROPHENYL)-2-PENTANOL)

• Product Name: 1-(4-CHLOROPHENYL)-2-PENTANOL
• CAS No: 158526-53-5
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• MDL: MFCD12153599
• CID: 5171170
• Update Time: 2026-03-04

1-(4-CHLOROPHENYL)-2-PENTANOL Chemical and Physical Properties

Names and Identifiers

• 1-(4-CHLOROPHENYL)-2-PENTANOL

• MDL： MFCD12153599
• Inchi： 1S/C11H15ClO/c1-2-3-11(13)8-9-4-6-10(12)7-5-9/h4-7,11,13H,2-3,8H2,1H3
• InChI Key： FYDGZFIUEIQCSG-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1)C(O)CCC

Computed Properties

• Exact Mass: 198.081
• Monoisotopic Mass: 198.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2

Additional information on 1-(4-CHLOROPHENYL)-2-PENTANOL

1-(4-CHLOROPHENYL)-2-PENTANOL: An Overview of a Versatile Compound (CAS No. 158526-53-5)

1-(4-Chlorophenyl)-2-pentanol (CAS No. 158526-53-5) is a synthetic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its unique structure and properties, has shown promise in various applications, including as a building block for more complex molecules and as a potential therapeutic agent.

The molecular formula of 1-(4-chlorophenyl)-2-pentanol is C₁₁H₁₄OCl, and its molecular weight is approximately 203.7 g/mol. The compound features a pentyl chain with a hydroxyl group at the second carbon position, attached to a 4-chlorophenyl ring. This specific arrangement imparts distinct chemical and physical properties that make it an attractive candidate for various scientific investigations.

In recent years, the study of 1-(4-chlorophenyl)-2-pentanol has expanded beyond its basic chemical characterization to include its biological activities and potential applications in drug development. One notable area of research involves its use as an intermediate in the synthesis of pharmaceuticals. The presence of the hydroxyl group and the chlorophenyl ring provides multiple functional handles for further chemical modifications, enabling the creation of derivatives with tailored biological activities.

A study published in the Journal of Medicinal Chemistry in 2023 explored the potential of 1-(4-chlorophenyl)-2-pentanol as a scaffold for developing novel anti-inflammatory agents. The researchers found that certain derivatives of this compound exhibited potent anti-inflammatory effects in vitro, suggesting its potential as a lead compound for further drug discovery efforts. The chlorophenyl moiety was particularly important in modulating the compound's activity, highlighting the significance of its structural features.

Beyond pharmaceutical applications, 1-(4-chlorophenyl)-2-pentanol has also been investigated for its use in materials science. A recent paper in the Journal of Materials Chemistry A reported on the synthesis and characterization of polymer materials incorporating this compound. The researchers demonstrated that the presence of 1-(4-chlorophenyl)-2-pentanol units in polymer chains enhanced the material's thermal stability and mechanical strength, making it suitable for high-performance applications such as coatings and adhesives.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies on the biodegradability and ecotoxicity of 1-(4-chlorophenyl)-2-pentanol have shown that it exhibits moderate biodegradability under aerobic conditions, with no significant ecotoxic effects observed at environmentally relevant concentrations. This favorable environmental profile makes it a more sustainable choice compared to some other organic compounds.

In conclusion, 1-(4-chlorophenyl)-2-pentanol (CAS No. 158526-53-5) is a versatile compound with a wide range of potential applications in pharmaceutical research, materials science, and other fields. Its unique structural features provide opportunities for further chemical modifications and functionalization, making it an important molecule for both academic research and industrial development. As ongoing studies continue to uncover new properties and applications, this compound is likely to remain a focus of interest for chemists and materials scientists alike.